Cas no 958-79-2 (1,3-dibromo-1,3-diphenylpropan-2-one)

1,3-dibromo-1,3-diphenylpropan-2-one Properties

Names and Identifiers

• 1,3-dibromo-1,3-diphenylpropan-2-one
• .alpha., .alpha.'-Dibromodibenzyl ketone
• 2-Propanone, 1,3-dibromo-1,3-diphenyl-
• NSC 134966
• NSC-134966
• .alpha.,.alpha.'-Dibromobibenzyl ketone
• DTXSID00914810
• alpha,alpha'-Dibromodibenzylketone
• SCHEMBL5820145
• AKVJDXBLRZFJFZ-UHFFFAOYSA-N
• AKOS021983210
• NSC134966
• AKOS001483386
• 1,3-Dibromo-1,3-diphenyl-2-propanone
• 958-79-2
• DS-013583
• +Expand

• InChIKey： AKVJDXBLRZFJFZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12Br2O/c16-13(11-7-3-1-4-8-11)15(18)14(17)12-9-5-2-6-10-12/h1-10,13-14H
• SMILES： C1=CC=C(C=C1)C(C(=O)C(C2=CC=CC=C2)Br)Br

Computed Properties

• Exact Mass: 367.92344g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 365.92549g/mol
• Heavy Atom Count: 18
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.82790
• PSA: 17.07000
• Refractive Index: 1.635
• Boiling Point: 399.5°C at 760 mmHg
• Flash Point: 97.7°C
• Density: 1.639